Cas no 1296310-16-1 (tert-butyl N-[3-(4-amino-1H-pyrazol-1-yl)propyl]carbamate)

• Product Name: tert-butyl N-[3-(4-amino-1H-pyrazol-1-yl)propyl]carbamate
• CAS No: 1296310-16-1
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 5984429
• PubChem ID: 84728083
• Update Time: 2025-06-10

tert-butyl N-[3-(4-amino-1H-pyrazol-1-yl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(4-amino-1H-pyrazol-1-yl)propyl]carbamate
• Carbamic acid, N-[3-(4-amino-1H-pyrazol-1-yl)propyl]-, 1,1-dimethylethyl ester
• tert-butyl (3-(4-amino-1H-pyrazol-1-yl)propyl)carbamate
• tert-butyl N-[3-(4-amino-1H-pyrazol-1-yl)propyl]carbamate
• SCHEMBL16245608
• EN300-7069320
• t-butyl (3-(4-amino-1H-pyrazol-1-yl)propyl)carbamate
• tert-butyl N-[3-(4-aminopyrazol-1-yl)propyl]carbamate
• XITIZOQUUVELJS-UHFFFAOYSA-N
• 1296310-16-1

• Inchi： 1S/C11H20N4O2/c1-11(2,3)17-10(16)13-5-4-6-15-8-9(12)7-14-15/h7-8H,4-6,12H2,1-3H3,(H,13,16)
• InChI Key： XITIZOQUUVELJS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCN1C=C(N)C=N1

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 423.1±25.0 °C(Predicted)
• pka: 12.68±0.46(Predicted)

Additional information on tert-butyl N-[3-(4-amino-1H-pyrazol-1-yl)propyl]carbamate

tert-butyl N-[3-(4-amino-1H-pyrazol-1-yl)propyl]carbamate (CAS No. 1296310-16-1)

The compound tert-butyl N-[3-(4-amino-1H-pyrazol-1-yl)propyl]carbamate, with the CAS registry number 1296310-16-1, is a chemically synthesized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound is characterized by its complex molecular structure, which includes a tert-butyl group, a carbamate functional group, and a 4-amino-pyrazole moiety. The combination of these structural elements contributes to its versatile reactivity and selectivity in different chemical environments.

Recent studies have highlighted the importance of tert-butyl N-[3-(4-amino-1H-pyrazol-1-yl)propyl]carbamate in the field of medicinal chemistry. Researchers have explored its potential as a building block for the development of novel bioactive molecules. For instance, the 4-amino-pyrazole group within the molecule has been identified as a key component for designing inhibitors targeting specific enzymes involved in various pathological processes. This has led to investigations into its role in anti-inflammatory, anti-cancer, and anti-microbial activities.

The synthesis of tert-butyl N-[3-(4-amino-1H-pyrazol-1-yl)propyl]carbamate involves a multi-step process that typically begins with the preparation of the pyrazole derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. These improvements are crucial for meeting the growing demand for this compound in both academic research and industrial applications.

In terms of pharmacological applications, tert-butyl N-[3-(4-amino-1H-pyrazol-1-yl)propyl]carbamate has shown promising results in preclinical studies. Its ability to modulate key cellular pathways makes it a valuable candidate for drug development programs targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases. For example, studies have demonstrated its potential as an inhibitor of histone deacetylases (HDACs), which are enzymes implicated in cancer progression.

Beyond its medicinal applications, this compound has also found utility in materials science. The tert-butyl carbamate group imparts unique physical properties to the molecule, making it suitable for use in polymer chemistry and surface modification techniques. Researchers have explored its role as a precursor for synthesizing advanced materials with tailored mechanical and thermal properties.

The structural versatility of tert-butyl N-[3-(4-amino-1H-pyrazol-1-yL prop yl)]carbamate also makes it an attractive candidate for use in catalysis. Recent findings suggest that it can act as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. This opens up new avenues for its application in organic synthesis and industrial chemical processes.

In conclusion, tert-butyl N-[3-(4-amino-H pyrazol ilyl prop yl)]carbamate, with CAS number 12963 ilyl prop yl)]carbamate, is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.